(6Z,9Z)-Hexadecadienoyl-CoA

• Molecular Formula: C37H62N7O17P3S
• Molecular Weight: 1001.9 g/mol
• InChI: InChI=1S/C37H62N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h9-10,12-13,24-26,30-32,36,47-48H,4-8,11,14-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/b10-9+,13-12+
• InChIKey: CEVCLMCMFJYJIK-OKLKQMLOSA-N

(6Z,9Z)-Hexadecadienoyl-CoA Structure & Procurement

(6Z,9Z)-Hexadecadienoyl-CoA is a long-chain, unsaturated fatty acyl-CoA derivative [1]. It is formally the thioester formed between coenzyme A and (6Z,9Z)-hexadecadienoic acid, a 16-carbon chain with two cis double bonds at positions 6 and 9 [2]. As an activated acyl-CoA intermediate, it is central to cellular lipid metabolism, participating in pathways ranging from fatty acid oxidation to complex lipid biosynthesis. Its specific isomeric configuration, with double bonds at the Δ6 and Δ9 positions, distinguishes it from other C16:2-CoA variants and dictates its unique interactions with a specific subset of metabolic enzymes, making it a non-interchangeable tool for targeted research applications [3].

Workflow FADS2 Δ6-desaturase enzymology & inhibitor screening

Metabolite Context Predicted human metabolite (HMDB) & genome-scale metabolic models

Isomer Assurance Single (6Z,9Z) defined isomer; double-bond geometry recognized by enzymes

• [1] Human Metabolome Database (HMDB). (2021). Metabocard for (6Z,9Z)-Hexadecadienoyl-CoA (HMDB0301266). HMDB Team. Retrieved from https://hmdb.ca/metabolites/HMDB0301266 View Source
• [2] ChEBI. (n.d.). 6Z,9Z-Hexadecadienoic acid (CHEBI:165481). European Bioinformatics Institute. Retrieved from https://www.ebi.ac.uk/chebi/ View Source
• [3] LIPID MAPS Structure Database (LMSD). (2021). (6Z,9Z)-Hexadecadienoyl-CoA. LIPID MAPS. Retrieved from https://www.lipidmaps.org/ View Source

(6Z,9Z)-Hexadecadienoyl-CoA Substitution Risks

Replacing (6Z,9Z)-Hexadecadienoyl-CoA with another 16-carbon, 2-double-bond isomer is scientifically invalid due to the high regio- and stereospecificity of the enzymes that metabolize and utilize these molecules. Each double-bond positional isomer—such as the common (9Z,12Z)- or (10E,12Z)-variants—represents a distinct metabolic entry point and is processed by a unique, and often mutually exclusive, set of desaturases, elongases, and beta-oxidation enzymes [1]. For example, (9Z,12Z)-Hexadecadienoyl-CoA is the direct product of Δ12 desaturase acting on palmitoleoyl-CoA (16:1Δ9), a completely different biosynthetic route from the Δ6-desaturase pathway that produces the 6Z,9Z isomer. This divergence in enzyme specificity means these isomers are not functionally equivalent; using the incorrect isomer will lead to false negatives in enzyme assays and mischaracterization of metabolic flux, as the pathway under investigation may not recognize the substitute substrate [2].

Positional Isomer Shift

Moving the Δ6 double bond to Δ7 may alter substrate recognition by FADS2-family desaturases, undermining comparative enzyme data.

Chain-Length Mismatch

A C18 analog engages β-oxidation enzymes with different chain-length optima; C16 vs. C18 kinetics may differ 2- to 5-fold.

InChI Key Ambiguity

Generic “hexadecadienoyl-CoA” searches retrieve multiple isomers; only the unique (6Z,9Z) InChI Key guarantees correct database and inventory linking.

• [1] amigo.geneontology.org. (2026). Gene Ontology Term: acyl-CoA (9+3)-desaturase activity. Gene Ontology Consortium. Retrieved from https://amigo.geneontology.org/ View Source
• [2] BRENDA Enzyme Database. (n.d.). Information on EC 1.14.19.13 - acyl-CoA 15-desaturase. Technical University of Braunschweig. Retrieved from https://www.brenda-enzymes.org/ View Source

(6Z,9Z)-Hexadecadienoyl-CoA: Key Differentiating Evidence

Double-Bond Position Specificity

(6Z,9Z)-Hexadecadienoyl-CoA is a specific regioisomer, with its two cis double bonds at carbons 6 and 9. This is in direct contrast to the more commonly encountered and commercially available isomer, (9Z,12Z)-hexadecadienoyl-CoA. The structural differentiation is absolute, confirmed by distinct InChIKey identifiers for the underlying acids: (6Z,9Z)-hexadecadienoic acid has InChIKey JZJWNDAFHKZSNQ-NQLNTKRDSA-N, while the (9Z,12Z) isomer has a different, specific identifier [1]. This structural difference is not subtle; it fundamentally alters the molecule's 3D conformation and recognition by enzyme active sites. Purity assessments for this specialized isomer must rely on orthogonal analytical methods (e.g., high-resolution LC-MS, GC-MS of the derived fatty acid) to verify the absence of contaminating isomers, which are common synthetic byproducts.

FADS2 Substrate Motif

Class-level

Target: Δ6,9 (6Z,9Z) – matches front-end desaturase motif

Comparators: Δ7,10 or Δ9,12 – miss the carboxyl-proximal Δ6 double bond

FADS2 substrate-motif fit; Δ6 position is recognition determinant

Kinetic parameters predicted; direct enzymology data awaited

Evidence Dimension	Molecular Structure / Isomeric Identity
Target Compound Data	Double bonds at Δ6 and Δ9 (cis) on a C16 backbone. Confirmed by unique InChIKey: JZJWNDAFHKZSNQ-NQLNTKRDSA-N (for the acid form) [1].
Comparator Or Baseline	(9Z,12Z)-Hexadecadienoyl-CoA: Double bonds at Δ9 and Δ12 (cis) on a C16 backbone [2].
Quantified Difference	Distinct regioisomers; non-identical molecular structures leading to different chemical and biological properties.
Conditions	Structural determination via mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy of purified compound or its acid derivative.

Why This Matters

For research on specific desaturases (e.g., Δ6-desaturase) or lipid signaling pathways, isomer purity is critical; contamination with (9Z,12Z)-CoA will confound experimental results and lead to incorrect conclusions about enzyme specificity and metabolic flux.

• [1] KEGG: C21980. (n.d.). 6Z,9Z-Hexadecadienoic acid. Kyoto Encyclopedia of Genes and Genomes. Retrieved from https://www.genome.jp/kegg/ View Source
• [2] MetaCyc. (n.d.). (9Z,12Z)-hexadeca-9,12-dienoyl-CoA. SRI International. Retrieved from https://metacyc.ai.sri.com/ View Source

Chain-Length Selectivity (C16 vs. C18)

The biosynthesis of the (6Z,9Z) isomer proceeds via a distinct and highly specific pathway initiated by a Δ6-desaturase acting on palmitoyl-CoA (16:0) to form sapienoyl-CoA (16:1Δ6), followed by further desaturation and/or elongation [1]. This contrasts with the biosynthesis of (9Z,12Z)-hexadecadienoyl-CoA, which is primarily derived from palmitoleoyl-CoA (16:1Δ9) by the action of a Δ12-desaturase [2]. These are two different enzyme families with non-overlapping substrate specificities. An experiment designed to measure Δ6-desaturase activity will not proceed if (9Z,12Z)-CoA is mistakenly provided as the substrate.

Chain-Length Kinetics

Reported

C16 substrates: Km ~low µM; C18: 2–5× higher Km

Long-chain acyl-CoA dehydrogenase (LCAD) preference

Chain-length fits mitochondrial β-oxidation machinery

Cross-study comparable; validate in target enzyme system

Evidence Dimension	Biosynthetic Pathway Origin
Target Compound Data	Product of Δ6-desaturase pathway, likely via 16:1Δ6-CoA intermediate [1].
Comparator Or Baseline	(9Z,12Z)-Hexadecadienoyl-CoA: Product of Δ12-desaturase acting on 16:1Δ9-CoA [2].
Quantified Difference	Fundamentally different, non-overlapping enzyme substrate specificities.
Conditions	In vitro enzyme assays or in vivo metabolic flux analysis with labeled precursors.

Why This Matters

Procuring the correct isomer is essential for researchers studying the role of Δ6-desaturase (FADS2) in human health (e.g., metabolic syndrome, cancer) or for engineering organisms to produce unusual fatty acids like sapienic acid.

• [1] Cahoon, E. B., et al. (1994). Expression of a coriander desaturase results in petroselinic acid production in transgenic tobacco. Proceedings of the National Academy of Sciences, 91(22), 10625-10629. (Context: Reference to plant Δ6-desaturase pathway.) View Source
• [2] amigo.geneontology.org. (2026). Gene Ontology Term: acyl-CoA (9+3)-desaturase activity. Gene Ontology Consortium. View Source

Physicochemical Differences Among Isomers

Enzymes that metabolize acyl-CoAs exhibit extreme sensitivity to the position and geometry of double bonds. For instance, the well-characterized acyl-CoA (9+3)-desaturase is specific for introducing a cis double bond at the 12-position of a substrate that already has a cis double bond at the 9-position (i.e., 16:1Δ9-CoA) [1]. This enzyme would not recognize (6Z,9Z)-Hexadecadienoyl-CoA as a substrate. Conversely, enzymes involved in the biosynthesis or modification of sapienate-related lipids are expected to have specific affinity for the Δ6 double bond, a feature absent in other C16:2 isomers. While specific Km and kcat data for (6Z,9Z)-Hexadecadienoyl-CoA may be sparse, the established paradigm of acyl-CoA enzyme regiospecificity provides a strong, class-level inference that these isomers are not biochemically interchangeable.

Physicochemical Identity

Reported

Predicted logP ~2.4–2.5; distinct RP-HPLC retention

(7Z,10Z) isomer: identical MW but different InChI Key & LC-MS/MS spectrum

Unique fingerprint enables unambiguous LC-MS identification

Predicted properties; confirm with authentic standard

Evidence Dimension	Enzyme Substrate Specificity
Target Compound Data	Expected substrate for enzymes in the Δ6-desaturase/sapienate pathway (specific kinetic data not widely published).
Comparator Or Baseline	(9Z,12Z)-Hexadecadienoyl-CoA is a specific product/substrate for the Δ12-desaturase pathway [1].
Quantified Difference	Orthogonal enzyme recognition; the 9,12 isomer is not a substrate for Δ6-pathway enzymes, and vice versa.
Conditions	Biochemical assays with purified enzyme isoforms (e.g., SCD1 vs. FADS2).

Why This Matters

This specificity is paramount for designing and interpreting enzyme inhibition assays. Using the incorrect acyl-CoA substrate will result in zero measurable activity, leading to false interpretations of enzyme function or inhibitor potency.

• [1] amigo.geneontology.org. (2026). Gene Ontology Term: acyl-CoA (9+3)-desaturase activity. Gene Ontology Consortium. View Source

InChI Key and Structural Uniqueness

The beta-oxidation of unsaturated fatty acids requires auxiliary enzymes (e.g., isomerases and reductases) whose necessity and identity depend entirely on the location and geometry of the double bonds. The catabolism of a dienoic CoA like (10E,12Z)-hexadecadienoyl-CoA is known to require the sequential action of enoyl-CoA isomerase and 2,4-dienoyl-CoA reductase before entering the main beta-oxidation spiral [1]. In contrast, the metabolic route for (6Z,9Z)-Hexadecadienoyl-CoA is predicted to be distinct. Its first encounter with the beta-oxidation machinery would occur after several cycles, presenting a different intermediate structure (e.g., a 3Z,6Z-dienoyl-CoA after two rounds of oxidation), which would engage a different set of auxiliary enzymes compared to those for the 9,12 or 10,12 isomers.

Structural Uniqueness

Head-to-head

CEVCLMCMFJYJIK-UHFFFAOYSA-N

100% unique InChI Key; avoids database misidentification

Different from (7Z,10Z) and (10E,12Z) isomers

Evidence Dimension	Metabolic Fate (Beta-Oxidation Pathway)
Target Compound Data	Predicted to require a specific subset of auxiliary beta-oxidation enzymes based on its unique double-bond positions.
Comparator Or Baseline	(10E,12Z)-Hexadecadienoyl-CoA: Known to be a substrate for 2,4-dienoyl-CoA reductase during beta-oxidation [1].
Quantified Difference	Utilization of divergent auxiliary enzyme pathways, leading to different catabolic rates and intermediate profiles.
Conditions	In vitro assays with isolated mitochondria or purified beta-oxidation enzyme systems.

Why This Matters

For studies on mitochondrial function, inborn errors of metabolism, or energy homeostasis, the specific isomer is crucial. (6Z,9Z)-Hexadecadienoyl-CoA serves as a unique probe to interrogate the specific arm of the beta-oxidation pathway dedicated to its catabolism, which cannot be accessed with other C16:2-CoA isomers.

• [1] BRENDA Enzyme Database. (n.d.). Information on EC 1.3.1.34 - 2,4-dienoyl-CoA reductase [(2E)-enoyl-CoA-producing]. Technical University of Braunschweig. Retrieved from https://www.brenda-enzymes.org/ View Source

(6Z,9Z)-Hexadecadienoyl-CoA Key Applications

Δ6-Desaturase (FADS2) Enzymology

This compound is the definitive substrate or product standard for studies centered on Δ6-desaturase, the enzyme encoded by the FADS2 gene. It is essential for investigating the synthesis of sapienic acid (16:1Δ6) and its downstream lipid products in human sebaceous glands, or for characterizing the activity of FADS2 in the context of its role in metabolic diseases and cancer [1]. Use of the correct isomer ensures that enzyme kinetics, inhibitor screens, and metabolic labeling experiments are biochemically valid and relevant to the specific pathway of interest, as demonstrated by its distinct biosynthetic origin [2].

Targeted Lipidomics & Acyl-CoA Profiling

(6Z,9Z)-Hexadecadienoyl-CoA serves as an essential, high-purity standard for targeted lipidomics workflows utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its unique retention time and fragmentation pattern, dictated by its specific regioisomeric structure, are required for the unambiguous identification and accurate quantification of this specific acyl-CoA species in complex biological matrices [3]. This is critical for avoiding misidentification with more abundant isomers like (9Z,12Z)-CoA, which could otherwise skew metabolic profiling data and lead to false biological interpretations.

Metabolic Pathway and Flux Analysis

Researchers studying the promiscuity or specificity of newly discovered acyl-CoA synthetases, acyltransferases (e.g., DGAT, GPAT), or acyl-CoA binding proteins require a diverse panel of acyl-CoAs. (6Z,9Z)-Hexadecadienoyl-CoA represents a rare and structurally distinct substrate that allows for the mapping of an enzyme's binding pocket beyond common, straight-chain or Δ9-unsaturated ligands. Testing this isomer against a panel that includes palmitoyl-CoA (16:0), palmitoleoyl-CoA (16:1Δ9), and (9Z,12Z)-hexadecadienoyl-CoA provides a rigorous structure-activity relationship (SAR) analysis of the enzyme's acyl chain recognition motif [4].

Acne, Sebum Lipid & Skin Barrier Research

As outlined in Section 3, the catabolism of different unsaturated fatty acyl-CoAs requires distinct sets of auxiliary enzymes (isomerases, reductases). (6Z,9Z)-Hexadecadienoyl-CoA is a unique chemical probe to investigate the functionality and capacity of the specific auxiliary pathway required for its degradation. This is valuable in studies of mitochondrial beta-oxidation efficiency, the diagnosis of related inborn errors of metabolism, and the development of drugs that modulate fatty acid oxidation. The specific structural features of this isomer ensure it engages a different set of enzymes than common C16:2-CoA isomers, allowing for targeted pathway interrogation [5].

Application

Selection Property

Validation Focus

Δ6-Desaturase (FADS2) enzymology

Δ6 double-bond position

FADS2 substrate specificity assay

Targeted lipidomics & acyl-CoA profiling

Isomer-specific retention time & fragmentation

LC-MS/MS peak assignment accuracy

Metabolic pathway & flux analysis

C16 chain length, Δ6,9 isomer

Pathway node differentiation in Human-GEM

Acne, sebum lipid & skin barrier research

Sapienate-pathway intermediate

Sebocyte model lipid profiling

• [1] Cahoon, E. B., et al. (1994). Expression of a coriander desaturase results in petroselinic acid production in transgenic tobacco. Proceedings of the National Academy of Sciences, 91(22), 10625-10629. View Source
• [2] KEGG: C21980. (n.d.). 6Z,9Z-Hexadecadienoic acid. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] Human Metabolome Database (HMDB). (2021). Metabocard for (6Z,9Z)-Hexadecadienoyl-CoA (HMDB0301266). HMDB Team. View Source
• [4] Human Metabolome Database (HMDB). (2021). Metabocard for (8Z,10Z)-Hexadecadienoyl-CoA (HMDB0301269). (Supporting reference for acyl-CoA transferase study). View Source
• [5] BRENDA Enzyme Database. (n.d.). Information on EC 1.3.1.34 - 2,4-dienoyl-CoA reductase [(2E)-enoyl-CoA-producing]. Technical University of Braunschweig. View Source